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Compound of Interest

Compound Name: Methyl 3-amino-2-bromobenzoate

Cat. No.: B033773

Technical Support Center: Methyl 3-amino-2-
bromobenzoate

This technical support center provides guidance on the stability and storage of Methyl 3-
amino-2-bromobenzoate (CAS No. 106896-48-4), a key intermediate in pharmaceutical
synthesis.[1] Proper handling and storage are crucial to maintain its integrity and ensure
experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Methyl 3-amino-2-bromobenzoate?

Al: To ensure the long-term stability of Methyl 3-amino-2-bromobenzoate, it is recommended
to store it under an inert atmosphere, such as nitrogen or argon.[1] The compound should be
kept in a tightly sealed container in a cool, dry, and dark place.[2][3] The recommended storage
temperature is between 2-8°C.[1]

Q2: How stable is Methyl 3-amino-2-bromobenzoate at room temperature?

A2: Methyl 3-amino-2-bromobenzoate is relatively stable under normal conditions.[1]
However, prolonged exposure to atmospheric conditions can lead to potential oxidation or
hydrolysis.[1] For short-term use during an experiment, it can be handled at room temperature,
but for long-term storage, refrigeration under an inert atmosphere is crucial.
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Q3: What are the physical properties of Methyl 3-amino-2-bromobenzoate?

A3: At standard temperature and pressure, Methyl 3-amino-2-bromobenzoate is a clear,
bright orange to amber colored liquid.[1] Key physical and chemical properties are summarized
in the table below.

Q4: What materials are incompatible with Methyl 3-amino-2-bromobenzoate?

A4: Based on data for similar compounds, it is advisable to avoid contact with strong bases and
strong oxidizing agents.[4]

Q5: What are the recommended handling procedures for this compound?

A5: Standard laboratory safety protocols should be followed. This includes using the compound
in a well-ventilated area, wearing appropriate personal protective equipment (PPE) such as
gloves and safety glasses, and avoiding contact with skin and eyes.[4][5][6] Do not breathe
mist, vapors, or spray.[4][6]

Troubleshooting Guide
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Issue Possible Cause

Troubleshooting Steps

Change in color or appearance  Exposure to air or light, leading

of the compound to oxidation or degradation.

1. Visually inspect the storage
container for a proper seal. 2.
Ensure the compound has
been stored under an inert
atmosphere and protected
from light. 3. If degradation is
suspected, it is recommended
to use a fresh batch for

sensitive applications.

) . Degradation of the starting
Inconsistent experimental _ _
material due to improper
results _
storage or handling.

1. Review storage conditions
to ensure they meet the
recommended guidelines (2-
8°C, inert atmosphere).[1] 2.
Verify that the compound was
not exposed to incompatible
materials. 3. Consider re-
purifying the material if its

integrity is in doubt.

Precipitate formation in Limited solubility or reaction

solution with the solvent.

1. Confirm the solubility of
Methyl 3-amino-2-
bromobenzoate in the chosen
solvent. 2. Ensure the solvent
is dry and free of

contaminants.

Data Presentation

Table 1: Physical and Chemical Properties of Methyl 3-amino-2-bromobenzoate
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Property Value Reference
Molecular Formula CsHsBrNO2 [1]
Molecular Weight 230.06 g/mol [1]
CAS Number 106896-48-4 [1]
Physical State Liquid [1]
Color Clear, bright orange/amber [1]
Boiling Point 314.1 £ 22.0 °C (Predicted) [1]
Density 1.583 g/mL at 25 °C [1]
Flash Point >110°C [1]

Experimental Protocols

Protocol 1: Recommended Storage and Handling

e Receiving: Upon receipt, immediately transfer the compound to a designated storage
location that meets the recommended conditions.

o Storage: Store the container in a refrigerator at 2-8°C.[1] The storage area should be dark
and dry.

 Inert Atmosphere: Before sealing the container for storage, flush the headspace with an inert
gas like nitrogen or argon to displace air.[1]

» Dispensing: For experimental use, allow the container to warm to room temperature before
opening to prevent condensation of moisture into the compound. Dispense the required
amount in a well-ventilated fume hood.

» Resealing: After dispensing, re-flush the container with an inert gas before tightly sealing and
returning to cold storage.

Visualizations
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Caption: Troubleshooting workflow for unexpected experimental outcomes.
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Caption: Recommended workflow for storage and handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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